Cas no 898776-00-6 (1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 898776-00-6
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• CID: 1946259
• PubChem ID: 24725890
• Update Time: 2025-06-11

1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• 2'-fluoro-3-(4-methoxyphenyl)propiophenone
• CTK5G5517
• AG-H-65620
• 2'-FLUORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• MFCD03843176
• DTXSID20644283
• AKOS014783865
• 898776-00-6
• SCHEMBL17952709

• MDL： MFCD03843176
• Inchi： 1S/C16H15FO2/c1-19-13-9-6-12(7-10-13)8-11-16(18)14-4-2-3-5-15(14)17/h2-7,9-10H,8,11H2,1H3
• InChI Key： BLHHQWLFXRBMNG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.10600
• Monoisotopic Mass: 258.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.64980

Additional information on 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898776-00-6 and Product Name: 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one

The compound identified by the CAS number 898776-00-6 and the product name 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework with both fluorine and methoxy substituents, has garnered attention due to its potential applications in drug discovery and development. The presence of these functional groups not only influences its chemical properties but also opens up diverse possibilities for biological activity, making it a subject of extensive research in recent years.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds and derivatives due to their versatile biological activities. The compound in question, 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one, is no exception. Its molecular structure combines aromatic rings with an aliphatic side chain, which is a common motif in many bioactive molecules. The fluorine atom at the 2-position of the phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, while the methoxy group at the 4-position provides additional flexibility in terms of reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The combination of fluorine and methoxy substituents has been shown to enhance binding affinity to various enzymes and receptors, making it a promising candidate for further investigation. Recent studies have highlighted the role of such structural features in improving pharmacokinetic properties, such as metabolic stability and oral bioavailability. These attributes are crucial for the development of drugs that can effectively reach their target sites within the body.

Moreover, the compound's dual substitution pattern allows for fine-tuning its pharmacological profile through structural modifications. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can lead to significant differences in biological activity. Researchers have been exploring various synthetic pathways to derive analogs of 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one, aiming to optimize its efficacy and reduce potential side effects. These efforts are supported by computational modeling techniques that help predict how different structural variations will affect biological interactions.

Recent advancements in spectroscopic methods have also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and dynamics. These insights are essential for designing experiments that can validate hypotheses about its biological function. Additionally, computational chemistry approaches, including molecular docking simulations, have been employed to model how this compound might interact with specific biological targets, such as enzymes or receptors involved in disease pathways.

The potential applications of 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one extend beyond traditional pharmaceuticals. Its unique chemical profile makes it an attractive candidate for use in agrochemicals, where similar structural motifs have demonstrated efficacy as pesticides or herbicides. Furthermore, its stability under various environmental conditions suggests that it could be utilized in industrial processes requiring robust organic compounds. As research continues to uncover new possibilities for this molecule, its versatility is likely to be further emphasized.

In conclusion, the compound with CAS No. 898776-00-6 and product name 1-(2-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one represents a fascinating subject of study in chemical biology and drug discovery. Its structural features, particularly the presence of both fluorine and methoxy substituents, endow it with unique properties that make it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts are expected to yield further insights into its potential applications across multiple domains, reinforcing its significance in modern chemical science.